1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C12H12ClNO3S/c13-12-6-2-1-4-10(12)9-18(15,16)14-8-11-5-3-7-17-11/h1-7,14H,8-9H2
• InChI Key: RWHAIHMXEYZTKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NCC2=CC=CO2)Cl
• Molecular Formula: C12H12ClNO3S
• Molecular Weight: 285.75 g/mol

Description

1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide is a chemical compound that features a chlorophenyl group, a furylmethyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide typically involves the reaction of 2-chlorobenzylamine with 2-furylmethyl methanesulfonate under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using similar reagents and conditions as those used in laboratory synthesis. The process may be optimized for higher yields and purity through the use of advanced techniques such as continuous flow reactors and automated control systems.

Chemical Reactions Analysis

Types of Reactions

1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents.

Substitution: Various nucleophiles or electrophiles; reactions may require catalysts or specific conditions such as elevated temperatures or pressures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-chlorophenyl)-N-(2-furylmethyl)acetamide
• 1-(2-chlorophenyl)-N-(2-furylmethyl)urea
• 1-(2-chlorophenyl)-N-(2-furylmethyl)carbamate

Uniqueness

1-(2-chlorophenyl)-N-(furan-2-ylmethyl)methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research and industrial applications.